Cas no 6053-74-3 (Triquinacene)

• Product Name: Triquinacene
• CAS No: 6053-74-3
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 1620100
• PubChem ID: 138648
• Update Time: 2025-04-21

Triquinacene Chemical and Physical Properties

Names and Identifiers

• Triquinacene
• 2a,4a,6a,6b-Tetrahydrocyclopenta(cd)pentalene
• 2a,4a,6a,6b-Tetrahydrocyclopenta[cd]pentalene
• 2a,4a,6a,6b-Tetrahydrocyclopenta(cd)pentalene; 2a,4a,6a,6b-Tetrahydrocyclopenta[cd]pentalene
• DTXSID80209276
• HKRMLKXSBBQRIM-UHFFFAOYSA-N
• 6053-74-3
• Cyclopenta[cd]pentalene, 2a,4a,6a,6b-tetrahydro-
• 2a,4a,6a,6b-Tetrahydrocyclopenta[cd]pentalene #

• Inchi： 1S/C10H10/c1-2-8-5-6-9-4-3-7(1)10(8)9/h1-10H
• InChI Key： HKRMLKXSBBQRIM-UHFFFAOYSA-N
• SMILES： C12C3C=CC1C=CC2C=C3

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.4

Experimental Properties

• Density: 1.091
• Boiling Point: 192.3°C at 760 mmHg
• Flash Point: 46.5°C
• Refractive Index: 1.603
• PSA: 0
• LogP: 2.16060